N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide

• IUPAC Name: N-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)-phenylmethyl]acetamide
• InChI: InChI=1S/C19H19N3O2/c1-13-17(18(20-14(2)23)15-9-5-3-6-10-15)19(24)22(21-13)16-11-7-4-8-12-16/h3-12,17-18H,1-2H3,(H,20,23)
• InChI Key: QNVJQRMSYMCIIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1C(C2=CC=CC=C2)NC(=O)C)C3=CC=CC=C3
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide is not fully understood. However, studies have shown that it can inhibit the activity of the proteasome, which is responsible for degrading proteins that are essential for cell survival. This leads to the accumulation of misfolded and damaged proteins, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide has been reported to have various biochemical and physiological effects. Studies have shown that it can induce apoptosis in cancer cells, inhibit the growth of fungal species, and reduce inflammation. N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide has also been reported to have a neuroprotective effect, which makes it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide is its high purity and good yield, which makes it an ideal candidate for lab experiments. However, one of the limitations of N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide is its potential toxicity, which needs to be carefully evaluated before its use in lab experiments.

Future Directions

There are several future directions for the research on N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide. One of the primary areas of interest is its potential applications in the development of new anticancer and antifungal drugs. N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide can also be investigated for its potential use in the treatment of neurodegenerative diseases. Further studies are required to fully understand the mechanism of action of N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide and its potential toxicity.

Synthesis Methods

The synthesis of N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide involves the reaction of 3-methyl-1-phenyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid with benzyl chloride in the presence of triethylamine and acetic anhydride. The resulting product is then treated with acetic acid to obtain N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its anticancer properties. Studies have shown that N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide can induce apoptosis in cancer cells by inhibiting the activity of the proteasome, which is responsible for degrading proteins that are essential for cancer cell survival.
N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide has also been investigated as a potential antifungal agent. Studies have shown that N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide can inhibit the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. This property of N-[(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)(phenyl)methyl]acetamide makes it a promising candidate for the development of new antifungal drugs.